![molecular formula C15H24N2O17P2 B1216138 Galactose-uridine-5'-diphosphate CAS No. 2956-16-3](/img/structure/B1216138.png)
Galactose-uridine-5'-diphosphate
Overview
Description
Galactose-uridine-5’-diphosphate is a nucleoside diphosphate sugar that plays a crucial role in carbohydrate metabolism. It serves as a source of galactose in the synthesis of various biomolecules, including lipopolysaccharides, cerebrosides, and lactose . This compound is particularly important in the metabolism of nucleotide sugars and is involved in the production of polysaccharides .
Scientific Research Applications
Galactose-uridine-5’-diphosphate has a wide range of scientific research applications:
Mechanism of Action
Target of Action
Galactose-uridine-5’-diphosphate (UDP-Galactose) primarily targets several enzymes, including Histo-blood group ABO system transferase , UDP-glucose 4-epimerase , and Beta-1,4-galactosyltransferase 1 . These enzymes play crucial roles in various biochemical processes, including the synthesis of lipopolysaccharides, cerebrosides, and lactose .
Mode of Action
UDP-Galactose interacts with its target enzymes to facilitate the conversion of galactose into other forms that can be utilized in different metabolic pathways. For instance, it can be epimerized into UDP-glucose, which is a key player in carbohydrate metabolism .
Biochemical Pathways
UDP-Galactose is involved in the Leloir pathway , a series of biochemical reactions that convert galactose into glucose-1-phosphate . This conversion process involves a “ping-pong” reaction with UDP-Glucose, catalyzed by uridylyltransferase, yielding glucose-1-phosphate and UDP-Galactose . The glucose-1-phosphate produced can then feed into glycolysis, while UDP-Galactose undergoes epimerization to regenerate UDP-Glucose .
Result of Action
The action of UDP-Galactose results in the production of glucose-1-phosphate, which is a key intermediate in glycolysis . Additionally, it serves as a source of galactose in the synthesis of lipopolysaccharides, cerebrosides, and lactose .
Future Directions
Recent studies suggest a potential role for UDP-Glucose as a signaling molecule in plants . Following the changes in gene expression and metabolite levels after exogenous UDP-Glc application will shed light on the potential activation of signaling pathways that translate this signal to plant metabolism and physiological adaptation .
Biochemical Analysis
Biochemical Properties
Galactose-uridine-5’-diphosphate is involved in the Leloir pathway, where it acts as a substrate for the enzyme uridine diphosphate-galactose-4-epimerase. This enzyme catalyzes the conversion of galactose-uridine-5’-diphosphate to glucose-uridine-5’-diphosphate, a rate-limiting step in polysaccharide biosynthesis . Additionally, galactose-uridine-5’-diphosphate interacts with galactosyltransferases, which transfer galactose residues to proteins and lipids, forming glycoproteins and glycolipids .
Cellular Effects
Galactose-uridine-5’-diphosphate influences various cellular processes, including cell growth, differentiation, and communication. It is essential for the synthesis of glycoproteins and glycolipids, which are involved in cell signaling pathways and cellular metabolism . The compound also affects gene expression by modulating the activity of transcription factors and other regulatory proteins.
Molecular Mechanism
At the molecular level, galactose-uridine-5’-diphosphate exerts its effects through binding interactions with enzymes such as uridine diphosphate-galactose-4-epimerase and galactosyltransferases . These interactions facilitate the transfer of galactose residues to target molecules, influencing enzyme activity and gene expression. The compound also plays a role in enzyme inhibition or activation, depending on the specific biochemical context.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of galactose-uridine-5’-diphosphate can change over time due to its stability and degradation. Studies have shown that the compound remains stable under specific conditions, but prolonged exposure to certain environmental factors can lead to its degradation . Long-term effects on cellular function include alterations in glycosylation patterns and changes in cell signaling pathways.
Dosage Effects in Animal Models
The effects of galactose-uridine-5’-diphosphate vary with different dosages in animal models. Low doses of the compound have been shown to enhance glycosylation and improve cellular function, while high doses can lead to toxic effects and adverse reactions . Threshold effects have been observed, indicating that there is an optimal dosage range for achieving desired biochemical outcomes.
Metabolic Pathways
Galactose-uridine-5’-diphosphate is involved in several metabolic pathways, including the Leloir pathway and glycosylation processes . It interacts with enzymes such as uridine diphosphate-galactose-4-epimerase and galactosyltransferases, which play key roles in the synthesis of polysaccharides and glycoproteins . The compound also affects metabolic flux and metabolite levels, influencing overall cellular metabolism.
Transport and Distribution
Within cells and tissues, galactose-uridine-5’-diphosphate is transported and distributed through specific transporters and binding proteins . These interactions facilitate its localization to target sites, where it can participate in glycosylation reactions and other biochemical processes. The compound’s distribution is influenced by its binding affinity to various cellular components.
Subcellular Localization
Galactose-uridine-5’-diphosphate is localized to specific subcellular compartments, including the cytoplasm and Golgi apparatus . Targeting signals and post-translational modifications direct the compound to these compartments, where it can exert its biochemical effects. The subcellular localization of galactose-uridine-5’-diphosphate is crucial for its activity and function in glycosylation and other cellular processes.
Preparation Methods
Synthetic Routes and Reaction Conditions
Galactose-uridine-5’-diphosphate can be synthesized through enzymatic reactions involving uridine diphosphate-glucose dehydrogenase. This enzyme catalyzes the oxidation of uridine diphosphate-glucose to uridine diphosphate-glucuronic acid, which can then be converted to uridine diphosphate-galactose . The reaction conditions typically involve the presence of NAD+ as a cofactor and a suitable buffer system to maintain the pH .
Industrial Production Methods
In industrial settings, the production of galactose-uridine-5’-diphosphate often involves biocatalytic processes using microbial fermentation. The use of genetically engineered microorganisms that overexpress the necessary enzymes can enhance the yield and efficiency of production . The process may also include purification steps such as chromatographic techniques to obtain high-purity galactose-uridine-5’-diphosphate .
Chemical Reactions Analysis
Types of Reactions
Galactose-uridine-5’-diphosphate undergoes various chemical reactions, including epimerization, glycosylation, and hydrolysis .
Common Reagents and Conditions
Major Products
The major products formed from these reactions include uridine diphosphate-glucose, glycosylated proteins and lipids, and uridine monophosphate .
Comparison with Similar Compounds
Similar Compounds
Uridine diphosphate-glucose: A precursor of glycogen and a substrate for the synthesis of polysaccharides containing glucose.
Uridine diphosphate-glucuronic acid: Involved in the detoxification of drugs and the synthesis of glycosaminoglycans.
Uridine diphosphate-N-acetylglucosamine: A substrate for the synthesis of glycoproteins and glycolipids.
Uniqueness
Galactose-uridine-5’-diphosphate is unique in its specific role as a galactose donor in glycosylation reactions. Unlike uridine diphosphate-glucose and uridine diphosphate-glucuronic acid, which are involved in broader metabolic pathways, galactose-uridine-5’-diphosphate is specifically required for the synthesis of galactose-containing biomolecules .
Properties
IUPAC Name |
[[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] hydrogen phosphate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N2O17P2/c18-3-5-8(20)10(22)12(24)14(32-5)33-36(28,29)34-35(26,27)30-4-6-9(21)11(23)13(31-6)17-2-1-7(19)16-15(17)25/h1-2,5-6,8-14,18,20-24H,3-4H2,(H,26,27)(H,28,29)(H,16,19,25)/t5-,6-,8+,9-,10+,11-,12-,13-,14-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSCJRCZFDFQWRP-ABVWGUQPSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C(=O)NC1=O)C2C(C(C(O2)COP(=O)(O)OP(=O)(O)OC3C(C(C(C(O3)CO)O)O)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CN(C(=O)NC1=O)[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)(O)OP(=O)(O)O[C@@H]3[C@@H]([C@H]([C@H]([C@H](O3)CO)O)O)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N2O17P2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60903962 | |
Record name | Uridine diphosphate galactose | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60903962 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
566.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Disodium salt: White powder; [Sigma-Aldrich MSDS], Solid | |
Record name | Uridine diphosphate galactose | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/18589 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Record name | Uridine diphosphategalactose | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0000302 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
CAS No. |
2956-16-3 | |
Record name | UDP-Galactose | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2956-16-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Uridine diphosphate galactose | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002956163 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Galactose-uridine-5'-diphosphate | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB03501 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | Uridine diphosphate galactose | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60903962 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | URIDINE 5'-DIPHOSPHOGALACTOSE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/O2HY4WY2W1 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Record name | Uridine diphosphategalactose | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0000302 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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